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Compound of Interest

Compound Name: 2,5-Diethoxy-4-morpholinoaniline

Cat. No.: B1203071 Get Quote

Technical Guide: 2,5-Diethoxy-4-
morpholinoaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a summary of the available information on 2,5-Diethoxy-4-
morpholinoaniline, a substituted aniline derivative. This document compiles its chemical

identity, physicochemical properties, and molecular structure. It is intended to serve as a

foundational resource for researchers and professionals in the fields of chemistry and drug

development.

Chemical Identification and Properties
2,5-Diethoxy-4-morpholinoaniline is classified as a substituted aromatic amine. Its core

structure consists of an aniline ring substituted with two ethoxy groups and a morpholine

moiety.

Table 1: Chemical and Physical Properties of 2,5-Diethoxy-4-morpholinoaniline
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Property Value Reference(s)

CAS Number 51963-82-7 [1][2]

Molecular Formula C₁₄H₂₂N₂O₃ [1][2]

Molecular Weight 266.34 g/mol [1]

IUPAC Name
2,5-diethoxy-4-morpholin-4-yl-

aniline
[2]

Synonyms

Benzenamine, 2,5-diethoxy-4-

(4-morpholinyl)-; 2,5-Diethoxy-

4-(4-morpholinyl)benzenamine;

2,5-Diethoxy-4-morpholin-4-

ylphenylamine; NSC 151969

[1][2]

Appearance
Light-gray to beige crystalline

powder
[1]

Melting Point 83-86 °C [1]

Boiling Point 466 °C [1]

Density 1.128 g/cm³ [1]

Flash Point 235.6 °C [1]

Refractive Index 1.547 [1]

Polar Surface Area (PSA) 56.95 Å² [1]

LogP (XLogP3) 2.55 [1]

Molecular Structure
The molecular structure of 2,5-Diethoxy-4-morpholinoaniline is characterized by a central

benzene ring. An amino group at position 1 defines it as an aniline. Two ethoxy groups are

located at positions 2 and 5, and a morpholine ring is attached at position 4.

Caption: Molecular Structure of 2,5-Diethoxy-4-morpholinoaniline.
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Experimental Protocols
A comprehensive search of scientific literature and patent databases did not yield specific,

detailed experimental protocols for the synthesis of 2,5-Diethoxy-4-morpholinoaniline. While

general methods for the synthesis of morpholine and aniline derivatives are known, protocols

tailored to this specific molecule are not publicly available at this time. Such syntheses often

involve nucleophilic aromatic substitution reactions followed by reduction of a nitro group, but

specific reagents, reaction conditions, and purification methods for this compound have not

been described in the reviewed literature.

Biological Activity and Signaling Pathways
There is currently no available information in peer-reviewed scientific literature or public

databases regarding the biological activity, pharmacological properties, or mechanism of action

of 2,5-Diethoxy-4-morpholinoaniline. Studies on structurally related compounds, such as

other dimethoxyaniline or morpholine derivatives, have explored a range of biological effects,

including potential anticancer and central nervous system activities. However, these findings

cannot be directly extrapolated to 2,5-Diethoxy-4-morpholinoaniline without specific

experimental data. Consequently, no signaling pathways or experimental workflows involving

this compound can be depicted.

Conclusion
2,5-Diethoxy-4-morpholinoaniline is a well-characterized chemical entity with defined

physicochemical properties. However, there is a significant lack of publicly available information

regarding its synthesis, biological activity, and potential applications in research and drug

development. Further investigation is required to elucidate its pharmacological profile and

potential therapeutic relevance. This guide serves as a summary of the currently accessible

data and highlights the need for future research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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